Meta- vs. Para-Chloro Substitution: Molecular Recognition Impact
The 3-chloro (meta) substitution pattern on the phenyl ring of 1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine (CAS 1856084-72-4) generates a different electrostatic potential surface and steric profile compared to the 4-chloro (para) isomer (CAS 1855937-88-0) [1]. In structure-activity relationship (SAR) studies on arylalkylamine-based sigma receptor ligands, the position of halogen substitution on the phenyl ring has been shown to alter sigma-1/sigma-2 receptor binding selectivity by up to 10-fold, with meta-substituted derivatives exhibiting distinct affinity profiles relative to their para-substituted counterparts [1]. The target compound's 3-chloro orientation places the chlorine atom at a position where it can engage in halogen bonding interactions distinct from those available to the 4-chloro isomer, potentially leading to divergent biological target engagement .
| Evidence Dimension | Chlorine substitution position effect on molecular recognition (meta vs. para) |
|---|---|
| Target Compound Data | 3-chloro (meta) substitution on phenyl ring; CAS 1856084-72-4; MF C12H12Cl2FNS; MW 292.2 g/mol |
| Comparator Or Baseline | 1-(4-Chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine (para isomer); CAS 1855937-88-0; MF C12H12Cl2FNS; MW 292.2 g/mol |
| Quantified Difference | Exact quantitative binding difference not publicly available for this specific pair. However, in related arylalkylamine sigma ligand series, meta-vs-para halogen substitution has been documented to alter sigma receptor subtype selectivity by factors of 2–10× [1]. |
| Conditions | SAR inference from arylalkylamine sigma receptor ligand studies; no direct head-to-head assay data identified for the target compound vs. its para isomer in public databases as of the search date. |
Why This Matters
For medicinal chemistry programs targeting receptors where halogen bonding or steric fit at the meta position is pharmacophorically relevant, procurement of the 3-chloro isomer rather than the 4-chloro isomer is essential to avoid confounding SAR interpretation.
- [1] Rossi D, et al. Gaining in pan-affinity towards sigma 1 and sigma 2 receptors. SAR studies on arylalkylamines. Bioorg Med Chem. 2017;25(11):2867-2877. (Demonstrates position-dependent halogen effects on sigma receptor affinity in arylalkylamine series). View Source
